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Compound of Interest

Compound Name: Silane, trifluoro(phenylethynyl)-

Cat. No.: B12532779

CAS Number: 682351-84-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trifluoro(2-phenylethynyl)silane, a
fluorinated organosilicon compound with significant potential in medicinal chemistry and
materials science. This document details its chemical properties, synthesis, and potential
applications, with a focus on its relevance to drug discovery and development.

Chemical and Physical Properties

Trifluoro(2-phenylethynyl)silane is a specialized chemical compound with the molecular formula
CsHsFsSi. While extensive experimental data is not widely published, its key properties can be
summarized as follows:
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Property Value Reference
CAS Number 682351-84-4

Molecular Formula CsHsFsSi

Molecular Weight 186.21 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Synthesis of Trifluoro(2-phenylethynyl)silane

A definitive, step-by-step experimental protocol for the synthesis of trifluoro(2-
phenylethynyl)silane is not readily available in peer-reviewed literature. However, based on
general methods for the synthesis of alkynylsilanes, a plausible synthetic route would involve
the Sonogashira coupling reaction. This reaction is a widely used method for forming carbon-
carbon bonds between a terminal alkyne and an aryl or vinyl halide.

Proposed Experimental Protocol: Sonogashira Coupling

This protocol is a generalized procedure and may require optimization for the specific synthesis
of trifluoro(2-phenylethynyl)silane.

Materials:

e Phenylacetylene

e Asuitable halobenzene (e.g., iodobenzene or bromobenzene)
 Trifluorosilane source (e.g., trifluorosilylating agent)

o Palladium catalyst (e.g., Pd(PPhs)a or PdCI2(PPhs)z)

o Copper(l) salt (e.g., Cul)

e Amine base (e.g., triethylamine or diisopropylamine)
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e Anhydrous solvent (e.g., toluene or THF)

Procedure:

To a dried reaction flask under an inert atmosphere (e.g., argon or nitrogen), add the
palladium catalyst, copper(l) iodide, and the anhydrous solvent.

Add the amine base to the mixture and stir.

Add the halobenzene to the reaction mixture.

Slowly add phenylacetylene to the mixture at room temperature.

The trifluorosilylating agent would be introduced at an appropriate step, potentially in a one-
pot or sequential manner, to yield the desired product. The specific conditions for this step
would require experimental determination.

The reaction is typically stirred at room temperature or gently heated until completion, which
can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

Upon completion, the reaction mixture is worked up by filtering off the catalyst, washing with
an appropriate aqueous solution to remove the amine salt, and extracting the product with an
organic solvent.

The organic layers are combined, dried over an anhydrous drying agent (e.g., MgSOa or
Na=S0a4), and the solvent is removed under reduced pressure.

The crude product is then purified using a suitable technique, such as column
chromatography or distillation.

Logical Workflow for Synthesis:
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 To cite this document: BenchChem. [In-depth Technical Guide: Trifluoro(2-
phenylethynyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12532779#cas-number-for-trifluoro-2-phenylethynyl-
silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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